Cas no 1226208-96-3 (2-(3,4-Dichlorophenyl)-2-methylpropanal)

• Product Name: 2-(3,4-Dichlorophenyl)-2-methylpropanal
• CAS No: 1226208-96-3
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• MDL: MFCD16309544
• CID: 5216250
• PubChem ID: 82078895
• Update Time: 2025-07-23

2-(3,4-Dichlorophenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-2-methylpropanal
• Benzeneacetaldehyde, 3,4-dichloro-α,α-dimethyl-
• 2-(3,4-Dichlorophenyl)-2-methylpropanal

• MDL： MFCD16309544
• Inchi： 1S/C10H10Cl2O/c1-10(2,6-13)7-3-4-8(11)9(12)5-7/h3-6H,1-2H3
• InChI Key： FTWVIYPHWMWDLK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C=O)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-(3,4-Dichlorophenyl)-2-methylpropanal

Research Briefing on 2-(3,4-Dichlorophenyl)-2-methylpropanal (CAS: 1226208-96-3) in Chemical and Biomedical Applications

2-(3,4-Dichlorophenyl)-2-methylpropanal (CAS: 1226208-96-3) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including the dichlorophenyl and methylpropanal moieties, make it a promising candidate for various applications, ranging from drug development to agrochemical formulations. This briefing aims to provide an overview of the latest research advancements related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-(3,4-Dichlorophenyl)-2-methylpropanal to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of the synthesis but also reduced the environmental impact by minimizing the use of hazardous reagents. The study emphasized the compound's stability under various conditions, making it suitable for further pharmacological evaluations.

In the realm of biomedical research, 2-(3,4-Dichlorophenyl)-2-methylpropanal has shown promising activity as an inhibitor of specific enzymes involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in reducing pro-inflammatory cytokines in murine models. The compound's ability to modulate the NF-κB pathway suggests its potential as a lead compound for developing anti-inflammatory drugs. However, further in vivo studies are required to assess its pharmacokinetics and toxicity profiles.

Another area of interest is the compound's application in agrochemicals. Research conducted by the European Journal of Agronomy highlighted its herbicidal properties, particularly in controlling broadleaf weeds. The study revealed that 2-(3,4-Dichlorophenyl)-2-methylpropanal disrupts the photosynthetic machinery in target plants, leading to their eventual death. This finding opens up new avenues for developing eco-friendly herbicides with reduced environmental persistence.

Despite these advancements, challenges remain in the commercialization and large-scale production of 2-(3,4-Dichlorophenyl)-2-methylpropanal. Issues such as cost-effectiveness, scalability, and regulatory approvals need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-(3,4-Dichlorophenyl)-2-methylpropanal (CAS: 1226208-96-3) represents a versatile molecule with significant applications in both pharmaceutical and agrochemical industries. Ongoing research continues to uncover its multifaceted properties, paving the way for innovative solutions to pressing global challenges. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic and agricultural benefits in greater detail.